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Compound of Interest

Compound Name:
3,5-Diphenylcyclopentane-1,2,4-

trione

Cat. No.: B181702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific safety and toxicological data is available for 3,5-
Diphenylcyclopentane-1,2,4-trione. The information provided below is based on general

principles of laboratory safety and data extrapolated from structurally similar compounds. It is

imperative to conduct a thorough risk assessment before handling this compound and to

consult a certified safety professional.

Introduction
3,5-Diphenylcyclopentane-1,2,4-trione is a chemical compound with the CAS number 7003-

69-2.[1][2] While specific applications and biological activities are not extensively documented

in publicly available literature, related cyclopentanetrione structures have been explored for

their potential pharmacological activities. This document provides a summary of extrapolated

safety precautions, general handling protocols, and representative experimental workflows.

Physicochemical and Hazard Data
Quantitative data for 3,5-Diphenylcyclopentane-1,2,4-trione is not readily available. The

following table summarizes known properties and hazard information extrapolated from safety

data sheets of similar cyclic ketone compounds.

Table 1: Physicochemical Properties and Hazard Information (Extrapolated)
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Property Value Source/Rationale

Molecular Formula C₁₇H₁₂O₃ [3]

Molecular Weight 264.28 g/mol [3]

Appearance Solid (presumed)
General property of similar

compounds

Melting Point Not available

Boiling Point Not available

Solubility Not available

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

Extrapolated from MSDS of 3-

Methylcyclopentane-1,2,4-

trione[4]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwellP302+P352: IF

ON SKIN: Wash with plenty of

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Extrapolated from MSDS of 3-

Methylcyclopentane-1,2,4-

trione[4]

Safety Precautions and Handling
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Given the lack of specific toxicological data, a cautious approach is recommended. The

following safety precautions are based on the potential hazards of similar compounds.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[4]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[4]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with the solid material in a way that generates dust, or if handling solutions in a

poorly ventilated area.[4]

3.2. Engineering Controls

Ventilation: Handle this compound in a well-ventilated laboratory. For procedures that may

generate dust or aerosols, a chemical fume hood is required.[4]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.

3.3. Handling Procedures

Avoid inhalation of dust or fumes.[4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly after handling.[4]

Keep the container tightly closed when not in use.

3.4. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

3.5. Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols (Representative)
Specific experimental protocols for the synthesis or use of 3,5-Diphenylcyclopentane-1,2,4-
trione are not readily available in the searched literature. The following is a generalized,

hypothetical protocol for the synthesis of a cyclopentanetrione derivative, which should be

adapted and optimized based on the specific starting materials and desired product.

4.1. Hypothetical Synthesis of a Cyclopentanetrione Derivative

This protocol is for illustrative purposes only and has not been experimentally validated for 3,5-
Diphenylcyclopentane-1,2,4-trione.

Objective: To synthesize a cyclopentanetrione derivative via a condensation reaction.

Materials:

Appropriate starting materials (e.g., a diketone and a dialdehyde)

Solvent (e.g., ethanol, methanol)

Base catalyst (e.g., sodium hydroxide, potassium carbonate)
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Acid for neutralization (e.g., hydrochloric acid)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Heating mantle

Separatory funnel

Rotary evaporator

Recrystallization solvent

Procedure:

Dissolve the starting diketone and dialdehyde in the chosen solvent in a round-bottom flask

equipped with a magnetic stir bar.

Slowly add the base catalyst to the solution while stirring.

Attach a condenser and heat the reaction mixture to reflux for a specified period (e.g., 2-4

hours), monitoring the reaction progress by a suitable method (e.g., TLC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the reaction mixture with an appropriate acid.

Extract the product into an organic solvent using a separatory funnel.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization from a suitable solvent to obtain the final

cyclopentanetrione derivative.
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Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass

Spectrometry).

Visualizations
5.1. Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of a

chemical compound, which would be applicable to the hypothetical synthesis described above.
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1. Dissolve Reactants

2. Add Catalyst

3. Reflux Reaction Mixture

4. Neutralization

5. Extraction

6. Drying and Filtration

7. Solvent Evaporation

8. Recrystallization

9. Characterization

Click to download full resolution via product page

Caption: Generalized workflow for chemical synthesis and purification.
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5.2. Hypothetical Signaling Pathway Modulation

The specific biological targets and signaling pathways of 3,5-Diphenylcyclopentane-1,2,4-
trione are unknown. The diagram below represents a generic cell signaling cascade that a

small molecule inhibitor could potentially modulate. This is a hypothetical illustration and does

not represent a known mechanism for the specified compound.

Cell Membrane

3,5-Diphenylcyclopentane-1,2,4-trione

Receptor

Kinase 1

Kinase 2

Transcription Factor

Gene Expression

Biological Response
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Caption: Hypothetical inhibition of a generic signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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